Platinum, dichloro(1,2-diphenyl-1,2-ethanediamine-N,N')-, (SP-4-3-(R*,S*))-

Specification

• CAS No.: 81520-29-8
• Molecular Formula: C14H14Cl2N2Pt
• Molecular Weight: 476.3 g/mol
• IUPAC Name: (2-azanidyl-1,2-diphenylethyl)azanide;dichloroplatinum(2+)
• Standard InChI: InChI=1S/C14H14N2.2ClH.Pt/c15-13(11-7-3-1-4-8-11)14(16)12-9-5-2-6-10-12;;;/h1-10,13-16H;2*1H;/q-2;;;+4/p-2
• Standard InChI Key: PKPLWJWRVWFFAQ-UHFFFAOYSA-L
• Canonical SMILES: C1=CC=C(C=C1)C(C(C2=CC=CC=C2)[NH-])[NH-].Cl[Pt+2]Cl

Introduction

Platinum, dichloro(1,2-diphenyl-1,2-ethanediamine-N,N')-, (SP-4-3-(R*,S*))-, is a platinum-based coordination compound that has garnered significant attention in the fields of chemistry, biology, and medicine. This compound features a platinum center coordinated to two chlorine atoms and a bidentate ligand, 1,2-diphenyl-1,2-ethanediamine. The specific stereochemistry indicated by the (SP-4-3-(R*,S*)) notation suggests a particular spatial arrangement of the ligands around the platinum atom, which may influence its biological activity and therapeutic efficacy.

Synthesis

The synthesis of Platinum, dichloro(1,2-diphenyl-1,2-ethanediamine-N,N')-, typically involves the reaction of platinum(II) chloride with 1,2-diphenyl-1,2-ethanediamine. This reaction is usually conducted in an inert atmosphere to prevent oxidation and is often performed in solvents such as ethanol or methanol. The reaction conditions generally include heating the mixture to reflux. Following the reaction, the product is isolated through filtration and recrystallization. For industrial production, similar synthetic routes are employed but optimized for larger scales, using high-purity reagents and solvents to ensure product quality.

Biological Activity

The biological activity of Platinum, dichloro(1,2-diphenyl-1,2-ethanediamine-N,N')-, is primarily related to its interaction with DNA. The platinum center can form covalent bonds with nucleophilic sites on DNA, leading to the formation of DNA adducts. These adducts interfere with DNA replication and transcription processes, potentially resulting in cell death. Additionally, the compound may interact with proteins, altering their structure and function.

Potential Applications

This compound is of significant interest due to its potential applications in cancer treatment. Platinum-based compounds are known for their anticancer properties, and Platinum, dichloro(1,2-diphenyl-1,2-ethanediamine-N,N')-, may offer distinct advantages in targeting specific cancer types or reducing side effects compared to more established drugs like cisplatin.

Comparison with Other Platinum Compounds

Compound Name	Structure	Unique Features
Cisplatin	[PtCl₂(NH₃)₂]	Widely used anticancer drug; forms DNA cross-links
Carboplatin	[Pt(CBDCA)(NH₃)₂]	Less toxic than cisplatin; used for various cancers
Oxaliplatin	[Pt(OXA)(NH₃)₂]	Effective against colorectal cancer; different ligand structure
Platinum, dichloro(1,2-diphenyl-1,2-ethanediamine-N,N')-	[PtCl₂(1,2-diphenyl-1,2-ethanediamine)]	Potential anticancer agent with unique stereochemistry

Research Findings

Research on Platinum, dichloro(1,2-diphenyl-1,2-ethanediamine-N,N')-, has highlighted its potential as an anticancer agent. Studies have shown that this compound can bind to DNA, leading to structural changes that inhibit replication. The unique stereochemistry of this compound may confer advantages in targeting specific cancer types or reducing side effects compared to established platinum drugs.

Future Directions

Further research is needed to fully explore the therapeutic potential of Platinum, dichloro(1,2-diphenyl-1,2-ethanediamine-N,N')-, including in vivo studies to assess its efficacy and safety in cancer treatment. Additionally, optimizing its synthesis and formulation could enhance its clinical utility.